Cas no 21860-03-7 (2,5-Di-tert-butylaniline)

• Product Name: 2,5-Di-tert-butylaniline
• CAS No: 21860-03-7
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• MDL: MFCD00010338
• CID: 250274
• PubChem ID: 24856668
• Update Time: 2025-04-19

2,5-Di-tert-butylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,5-bis(1,1-dimethylethyl)-
• 2,5-ditert-butylaniline
• 2,5-di-tert-butylbenzenamine
• 2,5-di-t-butylaniline
• 2,5-Di-tert-butylaniline
• CHEMBL1795411
• Z1509382583
• 2, 5-ditert-butylaniline
• FT-0714127
• D73939
• AB-016/30007026
• 21860-03-7
• 2,5-Di-tert-butylaniline, 99%
• AKOS015912883
• 3-Methyl-10H-dipyrido[2,3-b:2',3'-e][1,4]thiazine
• J-014317
• SCHEMBL297275
• CS-0078593
• InChI=1/C14H23N/c1-13(2,3)10-7-8-11(12(15)9-10)14(4,5)6/h7-9H,15H2,1-6H
• EN300-7422774
• 2,5-bis[(1,1-dimethyl)ethyl]aniline
• DTXSID50345559
• BS-22814
• SB78242
• Benzenamine, 2,5-bis(1,1-dimethylethyl)
• DA-08123

• MDL： MFCD00010338
• Inchi： 1S/C14H23N/c1-13(2,3)10-7-8-11(12(15)9-10)14(4,5)6/h7-9H,15H2,1-6H3
• InChI Key： NUZVLYNISQOZOW-UHFFFAOYSA-N
• SMILES： NC1C=C(C=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 205.18300
• Monoisotopic Mass: 205.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: Beige crystal
• Density: 0.9±0.1 g/cm3
• Melting Point: 103-106 °C (lit.)
• Boiling Point: 294.7±19.0 °C at 760 mmHg
• Flash Point: 129.3±16.8 °C
• Refractive Index: 1.509
• PSA: 26.02000
• LogP: 4.44500
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,5-Di-tert-butylaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes